Cas no 1787917-17-2 (4-methanesulfonyl-N-phenylpiperidine-1-carboxamide)

• Product Name: 4-methanesulfonyl-N-phenylpiperidine-1-carboxamide
• CAS No: 1787917-17-2
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 5366519
• Update Time: 2025-06-14

4-methanesulfonyl-N-phenylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methylsulfonyl-N-phenylpiperidine-1-carboxamide
• 4-methanesulfonyl-N-phenylpiperidine-1-carboxamide

• Inchi： 1S/C13H18N2O3S/c1-19(17,18)12-7-9-15(10-8-12)13(16)14-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3,(H,14,16)
• InChI Key： JCKMJBLKVZFVAY-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2)=O)CCC(S(C)(=O)=O)CC1

Additional information on 4-methanesulfonyl-N-phenylpiperidine-1-carboxamide

Comprehensive Overview of 4-methanesulfonyl-N-phenylpiperidine-1-carboxamide (CAS No. 1787917-17-2)

4-methanesulfonyl-N-phenylpiperidine-1-carboxamide (CAS No. 1787917-17-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely explored for their bioactive properties. The presence of a methanesulfonyl group and a phenyl carboxamide moiety in its structure makes it a promising candidate for drug discovery and development.

In recent years, the demand for piperidine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 4-methanesulfonyl-N-phenylpiperidine-1-carboxamide due to its potential role as a kinase inhibitor or enzyme modulator. These properties align with current trends in targeting signal transduction pathways for therapeutic interventions. The compound's CAS No. 1787917-17-2 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

One of the key advantages of 4-methanesulfonyl-N-phenylpiperidine-1-carboxamide is its synthetic accessibility. The compound can be prepared through well-established carboxamide coupling reactions, making it a viable intermediate for further derivatization. Its methanesulfonyl group enhances solubility and bioavailability, which are critical factors in drug design. These attributes have led to increased interest in its potential applications for central nervous system (CNS) disorders and inflammatory diseases, topics that are currently trending in biomedical research.

From a structural perspective, 4-methanesulfonyl-N-phenylpiperidine-1-carboxamide exhibits a balanced combination of hydrophilicity and lipophilicity. This balance is essential for achieving optimal drug-like properties, a hot topic in modern pharmacology. The compound's phenyl ring contributes to its aromatic interactions, while the piperidine core provides conformational flexibility. Such features are highly sought after in the design of small-molecule therapeutics, a field that continues to expand rapidly.

The safety profile of 4-methanesulfonyl-N-phenylpiperidine-1-carboxamide is another area of interest. Preliminary studies suggest that it exhibits low toxicity, making it a suitable candidate for further preclinical evaluation. This aligns with the growing emphasis on green chemistry and sustainable drug development, which are dominant themes in contemporary scientific discourse. Researchers are also exploring its potential as a probe molecule for studying biological pathways, a niche that has gained traction in recent years.

In summary, 4-methanesulfonyl-N-phenylpiperidine-1-carboxamide (CAS No. 1787917-17-2) represents a promising compound with multifaceted applications. Its unique structure, synthetic feasibility, and potential therapeutic benefits make it a subject of ongoing research. As the scientific community continues to explore piperidine derivatives and their roles in drug discovery, this compound is poised to remain a focal point of innovation and development.